3-Furanamine, N-(1,1-dimethylethyl)tetrahydro-3-methyl-2-methylene-
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Overview
Description
3-Furanamine, N-(1,1-dimethylethyl)tetrahydro-3-methyl-2-methylene- is an organic compound with a complex structure that includes a furan ring, an amine group, and several substituents
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 3-Furanamine, N-(1,1-dimethylethyl)tetrahydro-3-methyl-2-methylene- typically involves multi-step organic reactions
Industrial Production Methods: Industrial production of this compound may involve optimized synthetic routes to ensure high yield and purity. This often includes the use of catalysts, controlled reaction conditions (temperature, pressure, pH), and purification techniques such as distillation and chromatography.
Types of Reactions:
Oxidation: The compound can undergo oxidation reactions, often facilitated by oxidizing agents like hydrogen peroxide or potassium permanganate.
Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride or sodium borohydride.
Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups, often using reagents like halogens or alkylating agents.
Common Reagents and Conditions:
Oxidizing Agents: Hydrogen peroxide, potassium permanganate.
Reducing Agents: Lithium aluminum hydride, sodium borohydride.
Substitution Reagents: Halogens, alkylating agents.
Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield various oxygenated derivatives, while reduction may produce amine derivatives.
Scientific Research Applications
3-Furanamine, N-(1,1-dimethylethyl)tetrahydro-3-methyl-2-methylene- has several applications in scientific research:
Chemistry: Used as a building block in organic synthesis for the development of new compounds.
Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.
Medicine: Explored for its potential use in drug development due to its unique structure and reactivity.
Industry: Utilized in the production of advanced materials and as a precursor for various chemical products.
Mechanism of Action
The mechanism of action of 3-Furanamine, N-(1,1-dimethylethyl)tetrahydro-3-methyl-2-methylene- involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context in which the compound is used.
Comparison with Similar Compounds
3-Furanamine: A simpler analog with a furan ring and an amine group.
Tetrahydro-3-methylfuran: A related compound with a similar furan ring structure but different substituents.
Uniqueness: 3-Furanamine, N-(1,1-dimethylethyl)tetrahydro-3-methyl-2-methylene- is unique due to its specific combination of functional groups and substituents, which confer distinct chemical properties and reactivity. This uniqueness makes it valuable for specific applications in research and industry.
Properties
CAS No. |
192324-32-6 |
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Molecular Formula |
C10H19NO |
Molecular Weight |
169.26 g/mol |
IUPAC Name |
N-tert-butyl-3-methyl-2-methylideneoxolan-3-amine |
InChI |
InChI=1S/C10H19NO/c1-8-10(5,6-7-12-8)11-9(2,3)4/h11H,1,6-7H2,2-5H3 |
InChI Key |
DHQSMJUZNCAWKU-UHFFFAOYSA-N |
Canonical SMILES |
CC1(CCOC1=C)NC(C)(C)C |
Origin of Product |
United States |
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